Cas no 2229461-11-2 (1-methyl-3-(2-methyloxolan-3-yl)-1H-pyrazole-5-carboxylic acid)

• Product Name: 1-methyl-3-(2-methyloxolan-3-yl)-1H-pyrazole-5-carboxylic acid
• CAS No: 2229461-11-2
• MF: C₁₀H₁₄N₂O₃
• MW: 210.229762554169
• CID: 6455353
• PubChem ID: 165720323
• Update Time: 2025-05-19

1-methyl-3-(2-methyloxolan-3-yl)-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-methyl-3-(2-methyloxolan-3-yl)-1H-pyrazole-5-carboxylic acid
• 2229461-11-2
• EN300-1799928

• Inchi： 1S/C10H14N2O3/c1-6-7(3-4-15-6)8-5-9(10(13)14)12(2)11-8/h5-7H,3-4H2,1-2H3,(H,13,14)
• InChI Key： UAHJDYVROJPPAO-UHFFFAOYSA-N
• SMILES： O1CCC(C2C=C(C(=O)O)N(C)N=2)C1C

Computed Properties

• Exact Mass: 210.10044231g/mol
• Monoisotopic Mass: 210.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 64.4Ų

Additional information on 1-methyl-3-(2-methyloxolan-3-yl)-1H-pyrazole-5-carboxylic acid

Introduction to 1-methyl-3-(2-methyloxolan-3-yl)-1H-pyrazole-5-carboxylic acid (CAS No. 2229461-11-2)

1-methyl-3-(2-methyloxolan-3-yl)-1H-pyrazole-5-carboxylic acid, identified by its CAS number 2229461-11-2, is a specialized organic compound with significant applications in pharmaceutical research and biochemical studies. This compound belongs to the pyrazole class, which is well-documented for its versatile biological activities and structural properties. The presence of a methyl group and an oxolane ring in its molecular structure contributes to its unique reactivity and potential utility in drug design.

The molecular structure of 1-methyl-3-(2-methyloxolan-3-yl)-1H-pyrazole-5-carboxylic acid consists of a pyrazole core substituted with a carboxylic acid group at the 5-position, a methyl group at the 1-position, and an oxolane ring attached to the 3-position. This arrangement imparts distinct chemical and biological properties, making it a valuable intermediate in synthetic chemistry and a potential candidate for further derivatization. The oxolane ring, also known as an ethylene oxide derivative, introduces flexibility and stability to the molecule, enhancing its suitability for various chemical transformations.

In recent years, there has been growing interest in pyrazole derivatives due to their broad spectrum of biological activities. These compounds have been extensively studied for their potential applications in antimicrobial, anti-inflammatory, anticancer, and anti-diabetic therapies. The structural features of 1-methyl-3-(2-methyloxolan-3-yl)-1H-pyrazole-5-carboxylic acid make it an attractive scaffold for designing novel pharmacophores. The carboxylic acid group provides a site for further functionalization, allowing chemists to explore diverse modifications that could enhance bioactivity and pharmacokinetic properties.

One of the most compelling aspects of this compound is its role as a building block in medicinal chemistry. Researchers have leveraged its structural motifs to develop new drug candidates with improved efficacy and reduced side effects. For instance, studies have shown that pyrazole derivatives can modulate enzyme activity and interact with biological targets in ways that are beneficial for therapeutic intervention. The oxolane ring, in particular, has been found to enhance solubility and metabolic stability, which are critical factors in drug development.

Recent advancements in computational chemistry have further accelerated the discovery of novel derivatives of 1-methyl-3-(2-methyloxolan-3-yl)-1H-pyrazole-5-carboxylic acid. High-throughput virtual screening (HTVS) and molecular docking techniques have enabled researchers to predict the binding affinity of this compound to various biological targets with high accuracy. These computational methods have been instrumental in identifying promising lead compounds that can be optimized further through experimental synthesis.

The synthesis of 1-methyl-3-(2-methyloxolan-3-yl)-1H-pyrazole-5-carboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic strategies include condensation reactions, cyclization processes, and functional group transformations. The introduction of the oxolane ring is particularly challenging but can be achieved through nucleophilic substitution or ring-closing metathesis reactions. Advances in synthetic methodologies have made it possible to produce this compound on both laboratory and industrial scales.

The pharmacological profile of 1-methyl-3-(2-methyloxolan-3-yl)-1H-pyrazole-5-carboxylic acid has been the subject of numerous investigations. Preclinical studies have demonstrated its potential as an inhibitor of various enzymes involved in metabolic pathways relevant to diseases such as diabetes and obesity. Additionally, its ability to interact with receptors and ion channels has opened up possibilities for applications in neurology and cardiovascular disorders. These findings underscore the importance of this compound as a scaffold for developing next-generation therapeutics.

In conclusion, 1-methyl-3-(2-methyloxolan-3-yl)-1H-pyrazole-5-carboxylic acid (CAS No. 2229461-11-2) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, combined with its potential biological activities, make it an invaluable asset in the quest for novel drugs. As research continues to uncover new applications for this compound, it is likely to play an increasingly significant role in addressing some of the most pressing health challenges of our time.